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Compound of Interest

Compound Name: 2,6-Dimethylphenol

Cat. No.: B3422313

Introduction: Understanding the Compound

2,6-Dimethylphenol, also known as 2,6-Xylenol, is a substituted phenol widely utilized as a
monomer in the synthesis of high-performance polymers like poly(p-phenylene oxide) (PPO)
and in the production of various antioxidants and specialty chemicals.[1] Its utility in research
and development is significant; however, its toxicological profile necessitates a robust and well-
understood safety protocol to mitigate risks for laboratory personnel.

This document provides a comprehensive guide for the safe handling and storage of 2,6-
Dimethylphenol, grounded in established safety principles. The protocols herein are designed
to empower researchers, scientists, and drug development professionals with the knowledge to
manage this chemical responsibly, ensuring both personal safety and experimental integrity.
The causality behind each recommendation is explained to foster a deeper understanding of
the required precautions.

Hazard Identification and Risk Assessment

2,6-Dimethylphenol is classified as a hazardous substance, and a thorough understanding of
its risks is the foundation of safe laboratory practice.

GHS Classification:

¢ Acute Toxicity, Oral (Category 3): Toxic if swallowed.[2][3]
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o Acute Toxicity, Dermal (Category 3): Toxic in contact with skin.[2][3]
o Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.[2][3][4]
e Serious Eye Damage (Category 1): Causes serious eye damage.[3][5]

e Hazardous to the Aquatic Environment, Long-term (Chronic Category 2): Toxic to aquatic life
with long-lasting effects.[2][4]

The primary dangers stem from its high toxicity via ingestion and skin contact, and its corrosive
nature.[2][6] Exposure can lead to severe irritation, chemical burns, and systemic toxicity.[6]
Chronic exposure may result in damage to the liver and kidneys.[6] When heated, it can emit
acrid smoke and toxic fumes.[2][6] Therefore, all handling procedures must be designed to
prevent direct contact, inhalation of dust or vapors, and environmental release.

Physicochemical and Toxicological Data Summary

A clear understanding of the compound's properties is essential for risk assessment and the
design of safe experimental setups. The data below has been consolidated from authoritative
sources.
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Property Value Source
Chemical Formula CsH100 [5]
Molecular Weight 122.16 g/mol [1][6]
Appearance Co?orless to beige crystalline 5171
solid

Odor Sweet, tarry odor [7]
Melting Point 43 - 45 °C (109 - 113 °F) [5]
Boiling Point 201 °C (394 °F) [2]
Flash Point 73-88°C (163 - 190 °F) [2][4]
Density 1.02 - 1.13 g/cm?3 at 20-25 °C [2][4]

Water Solubility

Low (approx. 8-10 g/L at 20
OC)

[417]

Vapor Pressure

0.175 mmHg at 25 °C

[2]

log Kow (Octanol/Water

" 2.36 2]
Partition)
LD50 Oral (Rat) 296 mg/kg [4]
LD50 Dermal (Rabbit) 1000 mg/kg [4]

The Hierarchy of Controls: A Proactive Safety

Framework

The most effective way to manage the risks associated with 2,6-Dimethylphenol is to follow

the hierarchy of controls. This framework prioritizes the most effective and reliable control

measures over less effective ones. Personal Protective Equipment (PPE) is crucial but should

be considered the last line of defense.
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Hierarchy of Controls for 2,6-Dimethylphenol
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Caption: Hierarchy of controls, from most to least effective.

Engineering Controls:

¢ Chemical Fume Hood: All handling of 2,6-Dimethylphenol, including weighing, transferring,
and preparing solutions, must be conducted inside a certified chemical fume hood. This is
the primary method for preventing inhalation of dust and vapors.[3][8]
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o Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are
diluted and removed.[2]

Administrative Controls:

o Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all
procedures involving this chemical.

» Training: All personnel must be trained on the specific hazards of 2,6-Dimethylphenol and
the procedures outlined in this guide and the Safety Data Sheet (SDS).[9]

» Restricted Access: Designate specific areas for handling and storing 2,6-Dimethylphenol.
Keep the quantities in the lab to a minimum required for the work.

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield. Standard safety
glasses are insufficient.[2][8]

e Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene). Gloves must be
inspected before use and disposed of properly after handling.[5][8] Always wash hands
thoroughly after removing gloves.[5]

o Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For
procedures with a higher risk of splashing, a chemically resistant apron or suit is required.[2]

[8]

» Respiratory Protection: If engineering controls are not sufficient to maintain exposure below
acceptable limits, a NIOSH-approved respirator with appropriate cartridges for organic
vapors and particulates must be used.[2][3]

Protocols for Safe Handling

This protocol outlines the step-by-step process for safely handling solid 2,6-Dimethylphenol in
a laboratory setting.

5.1. Preparation and Pre-Handling Checklist
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» Verify Training: Ensure you have completed all required safety training for this chemical.
e Review SDS: Read the most current Safety Data Sheet for 2,6-Dimethylphenol.
o Assemble PPE: Don all required PPE as specified in Section 4.

o Prepare Work Area:

[e]

Confirm the chemical fume hood is operational and the sash is at the appropriate height.

o

Clear the work surface of all unnecessary items.

[¢]

Place absorbent, disposable bench paper on the work surface.

[¢]

Designate a specific area within the hood for waste collection.

o Assemble Equipment: Gather all necessary spatulas, glassware, and other equipment. Use
non-sparking tools to prevent ignition sources, as the material is combustible.[2][3]

5.2. Weighing and Transfer Protocol

o Transfer to Hood: Keep the primary container of 2,6-Dimethylphenol tightly sealed until it is
inside the chemical fume hood.

o Dispense Solid: Carefully open the container. Use a clean spatula to dispense the required
amount of solid into a tared, secondary container (e.g., a beaker or weigh boat).

e Avoid Dust Generation: Handle the solid gently to minimize the creation of airborne dust.[2]

[5]
o Seal Container: Immediately and securely close the primary container.

o Clean Equipment: Wipe the spatula clean with a solvent-dampened cloth (e.g., 60-70%
ethanol) inside the fume hood.[6] Dispose of the cloth in the designated solid hazardous
waste container.

e Proceed with Experiment: Carry out the subsequent experimental steps within the fume
hood.
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Protocols for Safe Storage

Improper storage is a common source of laboratory incidents. Adherence to these protocols is
mandatory.

6.1. Storage Conditions
o Container: Store in the original, tightly sealed container.[4][8]

» Location: Keep in a dry, cool, and well-ventilated area designated for toxic and corrosive
solids.[2][3]

e Security: The storage area should be locked or otherwise accessible only to authorized
personnel.[3][4][5]

o Labeling: Ensure the container is clearly labeled with the chemical name and all appropriate
GHS hazard pictograms.

6.2. Incompatible Materials Segregate 2,6-Dimethylphenol from the following materials to
prevent hazardous reactions:

Strong oxidizing agents[6]

Bases|[3][6]

Acid chlorides and acid anhydrides[3][6]

Corrodes steel, brass, and copper alloys[6]

Store it separately from foodstuffs and beverages.[4]

Emergency Protocols

Immediate and correct response to an emergency is critical to minimizing harm.
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Emergency Response Workflow for 2,6-Dimethylphenol

Incident Occurs
(Spill, Exposure, Fire)

Assess Situation
(Is it safe to respond?)

Yes, Small $pill  Yes, Small Fire

Yes, Exposure

Evacuate Area
Alert Others
Call Emergency Services

Personal Exposure

Administer First Aid Spill Cleanup Use Appropriate Extinguisher
(See Protocol 7.1) (See Protocol 7.2) (CO2, Dry Chemical)

Seek Immediate Decontaminate Area
Medical Attention Package Waste

Click to download full resolution via product page

Caption: General workflow for emergency response.

7.1. Personal Exposure

« Skin Contact: Immediately remove all contaminated clothing.[4] Flood the affected skin with
large amounts of water for at least 15 minutes, then gently wash with soap and water.[3][6]
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Seek immediate medical attention, even if no symptoms are present.[6]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[3] Remove contact lenses if present and easy to do.[4] Seek
immediate medical attention from an ophthalmologist.[5]

 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration (do not use mouth-to-mouth).[3] Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting.[2][3] Rinse the mouth with water.[2] Call a poison control
center or doctor immediately for treatment advice.[3][4]

7.2. Spills

Evacuate: Evacuate all non-essential personnel from the immediate area.

« |solate: Isolate the spill area by at least 25-50 meters.[6]

e Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
» Control Ignition Sources: Remove all sources of ignition (flames, sparks).[6]
o Containment:

o For solid spills, gently dampen the material with 60-70% ethanol to prevent dust from
becoming airborne.[6]

o Carefully scoop the dampened material and any contaminated soil or absorbent paper into
a labeled, sealable container for hazardous waste.[6]

e Decontamination:

o Wash the spill surface with 60-70% ethanol, followed by a thorough wash with soap and
water.[6]

o Collect all cleaning materials in the hazardous waste container.

e Do not re-enter the area until a safety officer has verified it is clean.[6]
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Waste Disposal

All waste containing 2,6-Dimethylphenol must be treated as hazardous.

o Segregation: Collect all contaminated materials (gloves, paper towels, surplus chemical) in a
dedicated, clearly labeled, and sealed hazardous waste container.[4]

e Labeling: The waste container must be labeled "Hazardous Waste" and list "2,6-
Dimethylphenol” as a component.

» Disposal: Arrange for disposal through your institution's environmental health and safety
office or a licensed hazardous waste disposal company. Do not dispose of this chemical
down the drain or in regular trash.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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